(1S)-1-(3-fluoro-4-methylphenyl)propan-1-ol

• IUPAC Name: (1S)-1-(3-fluoro-4-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H13FO/c1-3-10(12)8-5-4-7(2)9(11)6-8/h4-6,10,12H,3H2,1-2H3/t10-/m0/s1
• InChI Key: ZZCGKYXNTIQVJM-JTQLQIEISA-N
• Canonical SMILES: CCC(C1=CC(=C(C=C1)C)F)O
• Isomeric SMILES: CC[C@@H](C1=CC(=C(C=C1)C)F)O
• Molecular Formula: C10H13FO
• Molecular Weight: 168.21 g/mol
• CAS No.: 1270291-80-9

Description

(1S)-1-(3-fluoro-4-methylphenyl)propan-1-ol is a useful research compound. Its molecular formula is C10H13FO and its molecular weight is 168.211. The purity is usually 95%.
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Scientific Research Applications

Cyclisation and Synthesis Processes

• 3-(o-Fluorophenyl)propan-1-ol, a compound similar to (1S)-1-(3-fluoro-4-methylphenyl)propan-1-ol, can be effectively cyclized to chroman. This process can occur through chromium tricarbonyl complexes or via the action of the (η6-benzene)(η5-ethyltetramethylcyclopentadienyl)rhodium(III) cation (Houghton, Voyle, & Price, 1980).

Microbial Reduction

• The microbial reduction of 1-fluoro-3-(p-tolylsulphonyl)propan-2-one and its derivatives has been researched. This process leads to the production of compounds like (S)-1-fluoro-3-(p-tolylsulphonyl)propan-2-ol in high enantiomeric purity (Bernardi et al., 1988).

Alkoxyl and Aryl Radical Cation Intermediates

• Research on 3-(p-methylphenyl)propan-1-ol, a compound closely related to this compound, shows that it undergoes 1,5- and 1,6-cyclisation via both its aryl radical cation and alkoxyl radical intermediates, indicating the potential versatility of these compounds in chemical reactions (Goosen, Mccleland, & Rinaldi, 1993).

Antimicrobial and Antiradical Activity

• Synthesized compounds from the family of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, which are intermediates of compounds like this compound, have been tested for antimicrobial and antioxidant activities, highlighting the potential biological applications of these compounds (Čižmáriková et al., 2020).

Structural Studies

• Extensive structural studies, including X-ray crystallography and computational methods, have been conducted on compounds such as 2-(Ethylamino)-1-(4-methylphenyl)propan-1-one, which are structurally similar to this compound. These studies contribute to the understanding of the molecular configurations and properties of such compounds (Nycz et al., 2011).

Safety and Efficacy in Flavourings

• In the context of flavorings for animal species, compounds from the chemical group including tertiary alcohols and esters (akin to this compound) have been assessed for safety and efficacy. This research provides insights into the potential use of these compounds in food and animal feed (Westendorf, 2012).